Cas no 76176-82-4 (3-Methylthiomorpholine)

3-Methylthiomorpholine is a sulfur-containing heterocyclic compound with the molecular formula C₅H₁₁NS. It features a thiomorpholine backbone substituted with a methyl group, enhancing its reactivity and versatility in organic synthesis. This compound is particularly valued for its role as a building block in pharmaceuticals and agrochemicals due to its ability to introduce sulfur and nitrogen functionalities into target molecules. Its stable cyclic structure and moderate polarity make it suitable for applications in medicinal chemistry, where it can serve as a precursor for bioactive compounds. The presence of both sulfur and nitrogen atoms also allows for diverse chemical modifications, facilitating the development of novel derivatives.

3-Methylthiomorpholine structure

Product Name:3-Methylthiomorpholine

CAS No:76176-82-4

MF:C₅H₁₁NS

MW:117.21253991127

CID:2156933

PubChem ID:12600300

Update Time:2025-06-23

3-Methylthiomorpholine Chemical and Physical Properties

Names and Identifiers

- 3-Methylthiomorpholine
- AT10756
- AKOS016903171
- EN300-76445
- AKOS000223782
- 76176-82-4
- KZZPRWYOUNLBQK-UHFFFAOYSA-N
- DB-241193
- SCHEMBL16235
- Z334686282
- 873-022-9
- Inchi： 1S/C5H11NS/c1-5-4-7-3-2-6-5/h5-6H,2-4H2,1H3
- InChI Key： KZZPRWYOUNLBQK-UHFFFAOYSA-N
- SMILES： S1CCNC(C)C1

Computed Properties

Exact Mass: 117.06122053g/mol
Monoisotopic Mass: 117.06122053g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 56
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 37.3Å²

3-Methylthiomorpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B101206-25mg	3-methylthiomorpholine	76176-82-4		25mg	$ 70.00	2022-06-07
TRC	B101206-50mg	3-methylthiomorpholine	76176-82-4		50mg	$ 95.00	2022-06-07
TRC	B101206-250mg	3-methylthiomorpholine	76176-82-4		250mg	$ 365.00	2022-06-07
Enamine	EN300-76445-0.05g	3-methylthiomorpholine	76176-82-4	95.0%	0.05g	$88.0	2025-03-22
Enamine	EN300-76445-0.1g	3-methylthiomorpholine	76176-82-4	95.0%	0.1g	$132.0	2025-03-22
Enamine	EN300-76445-0.25g	3-methylthiomorpholine	76176-82-4	95.0%	0.25g	$188.0	2025-03-22
Enamine	EN300-76445-0.5g	3-methylthiomorpholine	76176-82-4	95.0%	0.5g	$353.0	2025-03-22
Enamine	EN300-76445-1.0g	3-methylthiomorpholine	76176-82-4	95.0%	1.0g	$470.0	2025-03-22
Enamine	EN300-76445-2.5g	3-methylthiomorpholine	76176-82-4	95.0%	2.5g	$923.0	2025-03-22
Enamine	EN300-76445-5.0g	3-methylthiomorpholine	76176-82-4	95.0%	5.0g	$1364.0	2025-03-22